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Compound of Interest

Compound Name: 2-Chloromethyl-1,3-dioxolane

Cat. No.: B1265877 Get Quote

Immediate Safety Notice: 2-Chloromethyl-1,3-dioxolane is a hazardous chemical that

requires careful handling and disposal. It is classified as a flammable liquid and is harmful if

swallowed, inhaled, or in contact with skin.[1][2] It causes serious skin and eye irritation.[1][2]

As a dioxolane, it may also form explosive peroxides upon exposure to air and light.[3] Always

consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols and adhere to all local, state, and federal regulations.[3]

This guide provides a detailed operational plan for the proper disposal of 2-Chloromethyl-1,3-
dioxolane, designed for researchers, scientists, and drug development professionals.

Key Disposal Principles
Proper disposal is critical for laboratory safety and environmental protection. Key principles

include:

Segregation: This chemical must be disposed of as Halogenated Organic Waste. Never mix

it with non-halogenated solvents, acids, bases, or other reactive chemicals.[3]

Containment: Use designated, properly labeled, and sealed waste containers.[3]

Ignition Source Control: This compound is flammable. All handling and storage must be away

from heat, sparks, and open flames.[3][4]
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Professional Disposal: Final disposal must be conducted by a licensed hazardous waste

disposal company.[5] Do not dispose of this chemical down the drain.[3][5]

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-Chloromethyl-1,3-dioxolane.

Understanding these properties is essential for safe handling during the disposal process.

Property Value Source

Molecular Formula C₄H₇ClO₂ [2]

Molecular Weight 122.55 g/mol [2]

Boiling Point 157-158 °C [6]

Density 1.234 g/mL at 25 °C [6]

Refractive Index n20/D 1.449 [6]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection and disposal of 2-
Chloromethyl-1,3-dioxolane waste.

Personal Protective Equipment (PPE) and Safety
Measures

Location: Always handle this chemical inside a certified chemical fume hood.[3]

PPE: Wear appropriate personal protective equipment, including:

Chemical-resistant gloves (e.g., nitrile).[3]

Safety goggles and a face shield.[1][3]

A flame-retardant lab coat.[3]
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Emergency Equipment: Ensure an operational fire extinguisher, safety shower, and eyewash

station are readily accessible.[3]

Waste Segregation and Collection
Container Designation: Designate a specific waste container explicitly labeled "Halogenated

Organic Waste."[3]

Container Material: The container must be made of a compatible material (e.g., glass or

high-density polyethylene) and have a secure, tight-fitting screw-top cap.[3]

Peroxide Precaution: As dioxolanes can form peroxides, it is crucial to date the waste

container when the first waste is added.[3] Consult your EHS department about testing for

peroxides if the waste is stored for an extended period (e.g., over six months).[3]

Closure: Keep the waste container closed at all times, except when actively adding waste.[3]

Waste Transfer
Prevent Spills: Use a funnel when transferring the chemical to the waste container to prevent

spills.

Static Prevention: To prevent static discharge, which can ignite flammable vapors, ground

and bond the waste container and any receiving equipment during transfer.[3][4]

Storage of Waste
Location: Store the sealed waste container in a cool, dry, well-ventilated area designated for

flammable hazardous waste.[4][7]

Ignition Sources: The storage area must be free of heat, sparks, open flames, and other

ignition sources.[7]

Incompatibles: Store the halogenated waste away from incompatible materials, especially

strong oxidizing agents, acids, and bases.[8]

Final Disposal
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Professional Service: Arrange for the collection and disposal of the waste through your

institution's EHS department or a licensed hazardous waste disposal company.[4][8]

Regulations: Ensure that all disposal activities comply with local, regional, and national

hazardous waste regulations.[8]

Spill Management Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Alert: Clear the area of all personnel and alert colleagues and the laboratory

supervisor.[7]

Remove Ignition Sources: Immediately extinguish all nearby flames and turn off any spark-

producing equipment.[7]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: Contain the spill using an absorbent material such as vermiculite, sand, or a

commercial spill kit.[7] Do not use combustible materials like paper towels to absorb the bulk

of the spill.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a labeled, sealable container for hazardous waste disposal.[4][7]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the collected spill waste as "Halogenated Organic Waste."

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Chloromethyl-1,3-dioxolane.
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Workflow for 2-Chloromethyl-1,3-dioxolane Disposal

Identify Waste:
2-Chloromethyl-1,3-dioxolane

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Work in Chemical Fume Hood

Select Labeled Container:
'Halogenated Organic Waste'

Step 2

Transfer Waste Using Funnel
(Ground and Bond Container)

Step 3

Securely Seal Container
Date Container

Step 4

Store in Cool, Ventilated Area
Away from Ignition Sources

Step 5

Arrange Pickup by
Licensed Waste Disposal Service

Step 6

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Chloromethyl-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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